![molecular formula C25H21ClN2O4S B281320 N-[(1Z)-3-[(5-chloro-2-methylphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]-4-ethoxybenzenesulfonamide](/img/structure/B281320.png)
N-[(1Z)-3-[(5-chloro-2-methylphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]-4-ethoxybenzenesulfonamide
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Overview
Description
N-[(1Z)-3-[(5-chloro-2-methylphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]-4-ethoxybenzenesulfonamide is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of N-[(1Z)-3-[(5-chloro-2-methylphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]-4-ethoxybenzenesulfonamide involves the inhibition of certain enzymes and signaling pathways in the body. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a role in inflammation and pain. It also inhibits the activity of certain protein kinases that are involved in cell signaling pathways.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. It has also been found to have anti-cancer properties, inhibiting the growth and proliferation of cancer cells in vitro and in vivo. In addition, it has been shown to have antibacterial activity against certain strains of bacteria.
Advantages and Limitations for Lab Experiments
One advantage of using N-[(1Z)-3-[(5-chloro-2-methylphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]-4-ethoxybenzenesulfonamide in lab experiments is its potential to inhibit the activity of certain enzymes and signaling pathways. This can be useful in studying the role of these pathways in various biological processes. However, one limitation is that the compound may have off-target effects, affecting other pathways and processes in the body.
Future Directions
There are several future directions for research on N-[(1Z)-3-[(5-chloro-2-methylphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]-4-ethoxybenzenesulfonamide. One area of interest is its potential use as a fluorescent probe for detecting metal ions. Further research is needed to determine its sensitivity and selectivity for different metal ions. In addition, more studies are needed to investigate its anti-inflammatory, anti-cancer, and antibacterial properties in different animal models and human cells. Finally, the potential off-target effects of the compound need to be further explored to better understand its mechanism of action.
Synthesis Methods
The synthesis of N-[(1Z)-3-[(5-chloro-2-methylphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]-4-ethoxybenzenesulfonamide involves the reaction of 5-chloro-2-methylaniline with 1,4-naphthoquinone in the presence of a base. The resulting product is then reacted with 4-ethoxybenzenesulfonyl chloride to obtain the final compound.
Scientific Research Applications
N-[(1Z)-3-[(5-chloro-2-methylphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]-4-ethoxybenzenesulfonamide has been found to have potential applications in various fields of scientific research. It has been studied for its anti-inflammatory, anti-cancer, and anti-bacterial properties. In addition, it has been investigated for its potential use as a fluorescent probe for detecting metal ions.
Properties
Molecular Formula |
C25H21ClN2O4S |
---|---|
Molecular Weight |
481 g/mol |
IUPAC Name |
(NZ)-N-[3-(5-chloro-2-methylanilino)-4-oxonaphthalen-1-ylidene]-4-ethoxybenzenesulfonamide |
InChI |
InChI=1S/C25H21ClN2O4S/c1-3-32-18-10-12-19(13-11-18)33(30,31)28-23-15-24(25(29)21-7-5-4-6-20(21)23)27-22-14-17(26)9-8-16(22)2/h4-15,27H,3H2,1-2H3/b28-23- |
InChI Key |
CKVCXQMKBCKXPQ-NFFVHWSESA-N |
Isomeric SMILES |
CCOC1=CC=C(C=C1)S(=O)(=O)/N=C\2/C=C(C(=O)C3=CC=CC=C32)NC4=C(C=CC(=C4)Cl)C |
SMILES |
CCOC1=CC=C(C=C1)S(=O)(=O)N=C2C=C(C(=O)C3=CC=CC=C32)NC4=C(C=CC(=C4)Cl)C |
Canonical SMILES |
CCOC1=CC=C(C=C1)S(=O)(=O)N=C2C=C(C(=O)C3=CC=CC=C32)NC4=C(C=CC(=C4)Cl)C |
Origin of Product |
United States |
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